Cas no 87764-01-0 (5-Hexen-2-one, 4-(acetyloxy)-6-phenyl-)

• Product name: 5-Hexen-2-one, 4-(acetyloxy)-6-phenyl-
• CAS No: 87764-01-0
• MF: C₁₄H₁₆O₃
• MW: 232.27504
• CID: 652514
• PubChem ID: 71412158

5-Hexen-2-one, 4-(acetyloxy)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 4-(acetyloxy)-6-phenyl-
• (5-oxo-1-phenylhex-1-en-3-yl) acetate
• 905588-03-6
• 87764-01-0
• (4R,5E)-4-(Acetyloxy)-6-phenyl-5-hexen-2-one
• DTXSID90831729
• 5-Oxo-1-phenylhex-1-en-3-yl acetate

• Inchi： InChI=1S/C14H16O3/c1-11(15)10-14(17-12(2)16)9-8-13-6-4-3-5-7-13/h3-9,14H,10H2,1-2H3
• InChI Key： CHYBLOQHHJCKHA-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C=CC1=CC=CC=C1)OC(=O)C

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.9